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Introduction

N-methyl Leukotriene C4 (N-methyl LTC4) is a synthetic and metabolically stable analog of
Leukotriene C4 (LTC4).[1][2] LTC4 is a potent inflammatory mediator, belonging to the cysteinyl
leukotriene family, which is involved in the pathophysiology of asthma and other allergic and
hypersensitivity reactions.[2][3] Unlike its endogenous counterpart, N-methyl LTC4 is resistant
to metabolism into Leukotriene D4 (LTD4) and Leukotriene E4 (LTE4), making it a valuable tool
for studying the specific roles of the cysteinyl leukotriene receptors.[1][2] N-methyl LTC4 acts
as a potent and selective agonist for the Cysteinyl Leukotriene Receptor 2 (CysLT2R), with
significantly lower affinity for the CysLT1 receptor.[1][2][3] This selectivity allows for the specific
investigation of CysLT2R-mediated signaling and its physiological consequences.

These application notes provide detailed guidelines for the proper storage, handling, and use of
N-methyl LTC4 in common experimental settings.

Physicochemical and Storage Data
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Proper storage and handling are critical to maintain the integrity and activity of N-methyl
Leukotriene C4. The following tables summarize the key physicochemical properties and
recommended storage conditions.

Table 1: Physicochemical Properties of N-methyl Leukotriene C4

Property Value Reference
CAS Number 131391-65-6 [1114]
Molecular Formula C31H4sN300S [1][4]
Molecular Weight 639.8 g/mol [1]14]

Purity 297% [1]
Eormulation Typically supplied as a solution (]

in ethanol
Amax 282 nm [1][2]

Table 2: Recommended Storage and Stability

Condition Recommendation Reference

Storage Temperature

As Supplied (in Ethanol) -80°C [1]
In Solvent -80°C for up to 1 year [5]
Powder Form -20°C for up to 3 years [5]
Shipping Shipped on dry ice [1]
Stability > 1 year at -80°C [1]

Table 3: Solubility Data
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Solvent Solubility Reference
Dimethylformamide (DMF) 50 mg/mL [1112]
Dimethyl sulfoxide (DMSO) 50 mg/mL [1][2]
Ethanol 1 mg/mL [11[2]
Ethanol:H20 (95:5) 2 mg/mL [1112]
PBS (pH 7.2) 100 pg/mL [1][2]

Safety and Handling Precautions

N-methyl Leukotriene C4 should be handled with care in a laboratory setting.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and eye protection.[6]

o Ventilation: Handle in a well-ventilated area or a chemical fume hood.[6]

» Fire Hazard: The compound is often supplied in ethanol, which is a highly flammable liquid.
Keep away from heat, sparks, and open flames.[6]

o First Aid:
o In case of eye contact: Rinse cautiously with water for several minutes.[6]
o In case of skin contact: Remove contaminated clothing and rinse skin with water.[6]
o If inhaled: Move to fresh air.
o If ingested: Wash out mouth with water. Do not induce vomiting.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
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Protocol 1: Preparation of N-methyl Leukotriene C4
Stock and Working Solutions

This protocol describes the preparation of stock and working solutions of N-methyl LTC4 from a
solution in ethanol.

Materials:

N-methyl Leukotriene C4 in ethanol

Anhydrous ethanol

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.2

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated pipettes
Procedure:

o Equilibration: Before opening, allow the vial of N-methyl LTC4 to warm to room temperature
for at least 15-20 minutes to prevent condensation.

¢ Solvent Evaporation (Optional): If a solvent other than ethanol is required for the stock
solution, the supplied ethanol can be evaporated under a gentle stream of nitrogen.

e Preparation of Stock Solution:

o Ethanol Stock: The product is often supplied in ethanol. If a different concentration is
needed, dilute with anhydrous ethanol.

o DMSO/DMF Stock: After evaporating the ethanol, add the desired volume of DMSO or
DMF to the vial to achieve a high concentration stock solution (e.g., 10 mg/mL). Mix
thoroughly by vortexing.
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» Storage of Stock Solution: Store the stock solution in tightly sealed, light-protected (amber or
foil-wrapped) vials at -80°C.

e Preparation of Working Solutions:
o On the day of the experiment, thaw the stock solution at room temperature.

o Prepare serial dilutions of the stock solution in the appropriate assay buffer (e.g., PBS or
cell culture medium).

o Note: Due to the limited solubility in aqueous solutions, ensure that the final concentration
of the organic solvent (e.g., DMSO) in the assay is low (typically <0.1%) to avoid solvent
effects on the cells or assay.

Protocol 2: In Vitro CysLT2 Receptor Activation Assay
(Calcium Mobilization)

This protocol provides a general method for assessing CysLT2 receptor activation by
measuring intracellular calcium mobilization in a cell line expressing the receptor.

Materials:

o HEK293 cells stably expressing human CysLT2R (or other suitable cell line)
e Cell culture medium (e.g., DMEM with 10% FBS)

e Fura-2 AM or other calcium-sensitive fluorescent dye

e Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer

e N-methyl Leukotriene C4 working solutions

o Fluorescence plate reader or microscope capable of measuring intracellular calcium
concentrations

Procedure:
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e Cell Culture: Culture the CysLT2R-expressing cells in appropriate medium until they reach
80-90% confluency.

o Cell Plating: Seed the cells into a 96-well black, clear-bottom plate at a suitable density and
allow them to adhere overnight.

e Dye Loading:
o Prepare a loading solution of Fura-2 AM in HBSS.
o Wash the cells once with HBSS.

o Add the Fura-2 AM loading solution to each well and incubate for 30-60 minutes at 37°C in
the dark.

o Cell Washing: Wash the cells twice with HBSS to remove extracellular dye.

» Baseline Measurement: Measure the baseline fluorescence for a short period before adding
the agonist.

» Agonist Addition: Add varying concentrations of N-methyl LTC4 working solutions to the
wells.

» Signal Detection: Immediately begin measuring the fluorescence signal over time. An
increase in the fluorescence ratio (e.g., 340/380 nm for Fura-2) indicates an increase in
intracellular calcium.

o Data Analysis:
o Calculate the change in fluorescence from baseline for each concentration.

o Plot the dose-response curve and determine the ECso value for N-methyl LTCA4.

Protocol 3: In Vivo Vascular Permeability (Miles) Assay

This protocol describes a method to assess the ability of N-methyl LTC4 to induce vascular
leakage in a mouse model.
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Materials:

8-12 week old mice

N-methyl Leukotriene C4 working solutions in sterile saline
Evans Blue dye solution (0.5% in sterile PBS)

Anesthetic (e.g., isoflurane)

Formamide

Spectrophotometer

Procedure:

Animal Preparation: Anesthetize the mice.

Evans Blue Injection: Inject 200 pL of 0.5% Evans Blue solution intravenously via the talil
vein.[7]

N-methyl LTC4 Administration: After a short circulation time for the dye (e.g., 10 minutes),
inject different doses of N-methyl LTC4 (e.qg., intradermally into the shaved back skin or
intravenously). A vehicle control (saline) should also be injected.

Incubation: Allow the N-methyl LTC4 to take effect for a defined period (e.g., 30 minutes).

Euthanasia and Tissue Collection: Euthanize the mice and collect the tissues of interest
(e.g., skin from the injection site, lungs).

Dye Extraction:

o Weigh the tissue samples.

o Incubate the tissue in formamide overnight at 55-60°C to extract the Evans Blue dye.
Quantification:

o Centrifuge the formamide extracts to pellet any tissue debris.
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o Measure the absorbance of the supernatant at 620 nm.[7]

o Data Analysis:
o Calculate the amount of Evans Blue per gram of tissue.

o Compare the dye extravasation in the N-methyl LTC4-treated groups to the vehicle control
group to determine the extent of vascular leakage.

Signaling Pathways and Workflows

The following diagrams illustrate the CysLT2R signaling pathway and a typical experimental
workflow for studying N-methyl LTCA4.
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Caption: CysLT2R Signaling Pathway.
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Caption: Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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